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Compound of Interest

Compound Name: D-Glucose-18O-3

Cat. No.: B12396975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of D-
Glucose-18O-3, a stable, non-radioactive, isotopically labeled form of glucose. The procedures

outlined below are designed to ensure the safe and compliant disposal of this compound in a

laboratory setting.

I. Core Principle: Non-Hazardous Waste
Classification
D-Glucose-18O-3 is not classified as a hazardous substance according to Safety Data Sheets

(SDS).[1][2][3][4] The incorporation of the stable isotope Oxygen-18 does not alter the chemical

reactivity or the toxicological profile of the glucose molecule, nor does it make the compound

radioactive. Therefore, for the purposes of disposal, D-Glucose-18O-3 can be managed in the

same manner as unlabeled D-Glucose. The primary directive for disposal is to adhere to all

local, state, and federal regulations for non-hazardous waste.[1][4]

II. Summary of Chemical Properties for Disposal
Assessment
The following table summarizes the key properties of D-Glucose-18O-3 relevant to its disposal.
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Property Value Citation

Chemical Formula C₆H₁₂O₅¹⁸O [5][6]

Molecular Weight ~182.16 g/mol [5][6][7]

CAS Number 3343-70-2

Appearance White solid [1][4]

Hazard Classification
Not a hazardous substance or

mixture
[1][2][3][4]

Radioactivity None

Solubility Soluble in water [1][4]

III. Step-by-Step Disposal Protocol
This protocol provides a detailed methodology for the disposal of D-Glucose-18O-3 from a

laboratory setting.

1.0 Waste Identification and Segregation

1.1 Identify the waste stream containing D-Glucose-18O-3.

1.2 Confirm that the waste is not mixed with any hazardous materials, such as flammable

solvents, corrosive acids or bases, reactive chemicals, or toxic substances.

1.3 If the D-Glucose-18O-3 is in a solution or mixture, all other components of the mixture

must be evaluated for their own disposal requirements. The disposal procedure must be

appropriate for the most hazardous component in the mixture.

1.4 Do not mix D-Glucose-18O-3 waste with radioactive or biohazardous waste streams.

2.0 Disposal of Solid D-Glucose-18O-3 Waste

2.1 Collect pure, solid D-Glucose-18O-3 or materials contaminated solely with D-Glucose-
18O-3 (e.g., weighing paper, gloves) in a designated, clearly labeled waste container.
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2.2 The label should identify the contents as "Non-hazardous waste: D-Glucose-18O-3".

2.3 This solid waste can typically be disposed of in the regular laboratory trash, which is then

managed as municipal solid waste.[8] However, it is crucial to first consult your institution's

specific guidelines for non-hazardous solid waste disposal. Some institutions may require

that non-hazardous chemical waste be placed directly into dumpsters rather than laboratory

trash cans.[8]

3.0 Disposal of Aqueous Solutions of D-Glucose-18O-3

3.1 For aqueous solutions containing only D-Glucose-18O-3 and water, disposal down the

sanitary sewer is generally permissible.[8][9][10]

3.2 Before disposal, ensure the concentration of the glucose solution is low. While D-

Glucose is not environmentally hazardous, disposing of large quantities of concentrated

solutions should be avoided.

3.3 When pouring the solution down the drain, flush with a copious amount of water (at least

a 20-fold excess) to ensure it is well-diluted and does not contribute to the organic load of

the wastewater system.[10]

3.4 It is imperative to obtain approval from your institution's Environmental Health and Safety

(EHS) department before initiating drain disposal of any chemical, including those deemed

non-hazardous.[8]

4.0 Decontamination and Disposal of Empty Containers

4.1 Empty containers that held D-Glucose-18O-3 should be triple-rinsed with water.

4.2 The rinsate, being a dilute aqueous solution of a non-hazardous chemical, can typically

be disposed of down the sanitary sewer, following the procedure in section 3.0.

4.3 After rinsing, deface or remove the original chemical label to prevent misidentification.[1]

[8]

4.4 The cleaned, de-identified container can then be disposed of in the regular trash or

recycled according to institutional policy.
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IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of D-
Glucose-18O-3.

Start: D-Glucose-18O-3 Waste Generated

Is the waste mixed with other
substances (solvents, reagents, etc.)?

Identify all components.
Dispose of as hazardous waste

according to the most hazardous
component's requirements.

  Yes

Identify the physical form of the
pure/unmixed D-Glucose-18O-3 waste.

No  

End of Disposal Process

Solid Waste
(e.g., powder, contaminated paper)

Solid

Aqueous Solution

Liquid

Empty Container

Container

Dispose of in designated
non-hazardous solid waste container

(per institutional guidelines).

Dispose down sanitary sewer with
copious amounts of water

(with EHS approval).

Triple rinse container with water.
Dispose of rinsate down the drain.

Deface label.
Dispose of container in regular

trash or recycling.

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12396975?utm_src=pdf-body
https://www.benchchem.com/product/b12396975?utm_src=pdf-body
https://www.benchchem.com/product/b12396975?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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